Cas no 33118-85-3 (5-Bromo-3-methylbenzofuran)

• Product Name: 5-Bromo-3-methylbenzofuran
• CAS No: 33118-85-3
• MF: C₉H₇BrO
• MW: 211.055281877518
• MDL: MFCD09836519
• CID: 1455167
• PubChem ID: 12337500
• Update Time: 2025-06-10

5-Bromo-3-methylbenzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methylbenzofuran
• SureCN789581
• 3-Methyl-5-brombenzofuran
• 5-bromo-3-methyl-benzofuran
• BENZOFURAN, 5-BROMO-3-METHYL-
• CTK8D3969
• MB07839
• 5-bromo-3-methyl-1-benzofuran
• BENZOFURAN,5-BROMO-3-METHYL
• Z1269218033
• AS-19626
• SY027158
• CS-0130322
• EN300-204964
• DTXSID20491577
• AKOS005067593
• 33118-85-3
• A875423
• MRQQUDYWELWUQO-UHFFFAOYSA-N
• BCP34551
• MFCD09836519
• SCHEMBL789581
• AKOS AKM00984
• DA-06812

• MDL： MFCD09836519
• Inchi： 1S/C9H7BrO/c1-6-5-11-9-3-2-7(10)4-8(6)9/h2-5H,1H3
• InChI Key： MRQQUDYWELWUQO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=CO2

Computed Properties

• Exact Mass: 209.96800
• Monoisotopic Mass: 209.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.520±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 120 ºC (10 Torr)
• Flash Point: 111.7±21.8 ºC,
• Refractive Index: 1.622
• Solubility: Almost insoluble (0.087 g/l) (25 º C),
• PSA: 13.14000
• LogP: 3.50370
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Bromo-3-methylbenzofuran Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Bromo-3-methylbenzofuran

5-Bromo-3-methylbenzofuran (CAS No. 33118-85-3): An Overview of a Versatile Heterocyclic Compound

5-Bromo-3-methylbenzofuran (CAS No. 33118-85-3) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a benzofuran core with a bromine substituent at the 5-position and a methyl group at the 3-position. The combination of these functional groups imparts distinct chemical and physical properties, making 5-Bromo-3-methylbenzofuran a valuable building block in various synthetic pathways and applications.

The benzofuran scaffold is a well-known heterocyclic system that has been extensively studied for its biological activities and potential therapeutic applications. The presence of the bromine substituent in 5-Bromo-3-methylbenzofuran provides additional reactivity and versatility, enabling it to participate in a wide range of chemical reactions. This makes it an attractive starting material for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and advanced materials.

In recent years, there has been a growing interest in the use of 5-Bromo-3-methylbenzofuran as a key intermediate in the development of novel drugs. Research has shown that compounds derived from this scaffold exhibit a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Bromo-3-methylbenzofuran demonstrated potent inhibitory effects against specific cancer cell lines, suggesting their potential as lead compounds for further drug development.

The synthetic accessibility of 5-Bromo-3-methylbenzofuran is another factor contributing to its widespread use. Various methods have been developed for its preparation, including electrophilic bromination of 3-methylbenzofuran and palladium-catalyzed cross-coupling reactions. These synthetic routes provide chemists with flexible options to tailor the compound's properties for specific applications. For example, palladium-catalyzed coupling reactions can be used to introduce additional functional groups or extend the molecular framework, thereby enhancing the compound's biological activity or physical properties.

Beyond its applications in medicinal chemistry, 5-Bromo-3-methylbenzofuran has also found use in materials science. Its unique electronic properties make it suitable for the development of organic semiconductors and optoelectronic materials. Research in this area has focused on incorporating 5-Bromo-3-methylbenzofuran into polymer chains or as part of small molecule semiconductors to improve their performance in devices such as organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). A study published in the Journal of Materials Chemistry C highlighted the enhanced charge transport properties and photoluminescence efficiency observed in materials derived from this compound.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 5-Bromo-3-methylbenzofuran exhibits low toxicity and environmental persistence when used under controlled conditions. This makes it a safer alternative to some traditional chemicals used in similar applications. However, it is essential to follow best practices for handling and disposal to ensure minimal environmental impact.

In conclusion, 5-Bromo-3-methylbenzofuran (CAS No. 33118-85-3) is a versatile heterocyclic compound with significant potential in various fields. Its unique structure and reactivity make it an attractive starting material for the synthesis of complex molecules with diverse applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry and materials science.